To discover new fungicides, a series of amides derivatives containing a pyridine moiety were designed and synthesized by grafting the pyridine of fluopyram into the boscalid structure. The EC50 values of compounds 9, 11, and 15 against Rhizoctonia solani (R. solani) were 0.19, 0.83, and 0.09 mg/L, respectively, which were better than the control agent boscalid (1.70 mg/L). The EC50 values of compounds 15 against Monilinia fructicola (M. fructicola) were 5.46 mg/L. The protective activity of compound 15 against rice sheath blight was 74.1% at 100 mg/L, which was better than boscalid (54.6%). In addition, the inhibition of SDH by compound 15 was 0.11 μmol/L, which was better than that of boscalid (8.22 μmol/L). The molecular docking results were consistent with the antifungal activity and SDH inhibitory activity. Interestingly, compound 15 can significantly reduce the expression level of SDHB and SDHD. Compound 15 can be used as a lead structure to develop SDH inhibitors.

Herein we demonstrate the synthesis, characterization, and peroxidase-mimicking behavior of carboxymethyl cellulose-Co3O4 nanoparticles (C@NZ3) toward rapid and sensitive colorimetric detection of ascorbic acid (AA). AA was detected by monitoring the quenching of color signal that was obtained from C@NZ3 catalyzed H2O2 oxidation of 3,3′,5,5′-tetramethylbenzidine (TMB). The excellent peroxidase-mimicking behavior of C@NZ3 is evidenced by the low detection limit of AA (0.41 μM) and good linearity in the range of 0.5–30 μM. The method is cost-effective, highly selective, and requires only 3 min to complete. C@NZ3 exhibited high shelf life and could be successfully used to detect AA in real samples of human serum.

Economically speaking, rodents possess a serious threat to the agriculture sector. One of these organisms that directly threaten agriculture, stocks, and others is the Norway rat, Rattus norvegicus (R. norvegicus). The 2-cyano-N-(1H-1,2,4-triazol-3-yl) acetamide (1) was used as a precursor to give 2-cyano-3-(dimethylamino)-N-(1H-1,2,4-triazol-3-yl) acrylamide (2) and ethyl 2-amino-5-cyano-1,6-dihydro-6-oxo-1-(1H-1,2,4-triazol-3-yl) pyridine-3-carboxylate (3). Infra-red, 1H-NMR, 13C-NMR, MS, and elemental analysis were done for the precise structure elucidation of the applied synthons. The prepared compounds were tested as potential rodenticides against the Norway rat, Rattus norvegicus. Toxicity analysis using four serial doses of both prepared compounds revealed that the LD50 values were 160.6 and 391.7 mg/kg body weight, for ethyl 2-amino-5-cyano-1,6-dihydro-6-oxo-1-(1H-1,2,4-triazol-3-yl) pyridine-3-carboxylate (3) and 2-cyano-N-(1H-1,2,4-triazol-3-yl) acetamide (1), respectively. Several biological variables, such as alanine transaminase (ALT), aspartate transaminase (AST), serum urea, creatinine, and total protein, have been assessed and evaluated as biological response indicators. Analysis revealed a highly significant increase in both AST, ALT, urea, and creatinine levels, while the total protein level showed a considerable reduction in treated rats exposed to 2-cyano-N-(1H-1,2,4-triazol-3-yl) acetamide (1) and ethyl 2-amino-5-cyano-1,6-dihydro-6-oxo-1-(1H-1,2,4-triazol-3-yl) pyridine-3-carboxylate (3) when compared to the control treatment. Liver histological examination showed structural changes in the form of congestion in the central vein, necrosis in some hepatic regions, and pyknotic nuclei, while kidney histological examination showed vacuolar degeneration of the epithelial cells of some convoluted tubules and the disappearance of some glomeruli and other marked atrophies. Necrosis in some areas was noticed. Field application through bait consumption took place with a satisfactory reduction of 68.4% for ethyl 2-amino-5-cyano-1,6-dihydro-6-oxo-1-(1H-1,2,4-triazol-3-yl) pyridine-3-carboxylate (3), while it was 61.9% for 2-cyano-N-(1H-1,2,4-triazol-3-yl) acetamide (1) when compared to the recommended Zinc phosphide commercial rodenticide that poses an 81% reduction.Graphic abstract

Acer Truncatum Bunge is a woody plant of the maple family unique to China that produces oil containing 5‒7% nervonic acid, which has various uses in medicine. This work demonstrates the extraction of nervonic acid ethyl ester from the oil of this plant using urea inclusion. In the case of the urea inclusion solid, there is no new peaks found in SEM image and just a superposition of those expected peaks representing urea and fatty acid ethyl esters can be observed, indicating that the interaction force between urea and fatty acid ethyl esters was just intermolecular forces rather than chemical reaction. A 95% ethanol solution was determined to be the optimum solvent for this process. Urea inclusion was found to separate various fatty acid esters with decreasing efficiency in the order of lignoceric acid > behenic acid > arachidic acid > stearic acid > nervonic acid > palmitic acid > erucic acid > cis-11-eicosenoicacid > oleic acid > linoleic acid > linolenic acid. In the optimized process, ethyl esters of cis-11-eicosenoicacid, oleic acid, linoleic acid and linolenic acid were removed from the oil via a two-stage urea inclusion mechanism that also removed sterols and other substances. Ethyl esters of arachidic acid, behenic acid and lignoceric acid were subsequently separated through a third-stage urea inclusion step. After six extractions, the product contained erucic acid and nervonic acid ethyl esters with a nervonic acid ethyl ester proportion of 52.4%. Characterization by infrared spectroscopy confirmed that the product was free of residual urea.

Herein, a bio-inspired synthetic procedure was described for Ag, ZnO, and Ag/ZnO nanocomposites using an extract of Dendrophthoe falcata leaves. The leaf extract functioned both as a reducing and stabilizing agent, making the synthesis totally green. The biogenic nanoparticles (NPs) were characterized by UV–Visible spectroscopy, zeta potential, powder X-ray diffraction (XRD), scanning electron microscopy (SEM), energy-dispersive X-ray spectroscopy (EDS), and transmission electron microscopy (TEM). The zeta potential measurement showed the presence of negatively charged groups attached to the surface of NPs providing them moderate colloidal stability. The crystalline nature and structure of NPs were confirmed by powder XRD. The evolution of crystalline phase was noted for Ag NPs at room temperature while annealing at 450 °C was essential for both ZnO and Ag/ZnO phases. According to SEM–EDS and TEM data, the Ag/ZnO composite was rich in Ag concentration and nearly spherical Ag NPs were distributed over the surface of ZnO matrix. Furthermore, the antibacterial efficacy of the as-prepared samples was investigated against both gram-positive and gram-negative bacterial strains. The Zn-based mono- and bimetallic colloids demonstrated a higher antimicrobial potency on gram-positive strains than on gram-negative strains.

DNA gyrase brings negative supercoils into DNA and loosens up certain positive supercoils that collect during replication and transcription and is a notable antibacterial target. To fight against the menace of antibiotic-resistant bacterial infections, we have employed various computational tools like high throughput virtual screening (HTVS), standard precision (SP) docking, extra precision (XP) docking, and molecular dynamics (MD) simulation studies to identify some potential DNA gyrase inhibitors. A focused library of 5968 anti-bacterial compounds was screened using the HTVS docking protocol of the glide module of Maestro. The top 200 docked compounds were further filtered using SP and XP docking protocols, and their free binding energies were calculated using MM-GBSA studies. The binding and stability of the top two compounds which showed better docking scores than the co-crystallized ligand (Clorobiocin) of DNA gyrase (PDB ID: 1KZN) were further probed by MD simulation of 100 ns using GROMACS. MD simulation study suggested that the compounds AM1 and AM5 form a stable complex with DNA gyrase with a good number of hydrogen bonds. XP docking study showed that interaction with the crucial amino acids for compounds AM1 and AM5 was like the co-crystallized ligand. These compounds were also predicted to be drug-like molecules with good water solubility and excellent absorption profiles. Based on the above studies, herein we report compounds AM1 (1R,3S)-1-(2-((3-(ammoniomethyl)phenyl)amino)-2-oxoethyl)-3-carbamoylpiperidin-1-ium and AM5 (1'S,2 s,4R)-4-ammonio-6-ethyl-1'-methylspiro[chromane-2,4'-piperidin]-1'-ium as potential DNA gyrase inhibitors which can be further developed as a potential lead against the menace of antibiotic resistance.

Molecules containing multiple donor atoms such as nitrogen, oxygen and sulfur in their structure are more preferred as ionophores in the preparation of ion-selective electrodes. In this study, a new hydrazinecarbotioamide derivative molecule was synthesized as an ionophore and characterized using NMR, FT–IR and elemental analysis techniques. The potentiometric electrodes prepared with the synthesized new molecule (ionophore) exhibited selectivity towards lead(II) ions. This novel electrode had a low detection limit of 6.98 × 10–7 M over a wide concentration range of 1.0 × 10–6–1.0 × 10–1 M. Obtained experimental data showed that the electrode has good repeatability, good selectivity and good stability. At the same time, it could work in a wide pH range without being affected by pH changes. The analytical applications of the developed electrode, whose potentiometric performance parameters were studied, were carried out in different water samples.

In this study, we examined the properties of conductive polymers and related composites that are typically used for EMI shielding owing of their magnetic and microwave properties. Ferrite/polymer (PANI) composites, which have magnetic properties, are a promising area of research for multifunctional materials. Specifically, we compared and contrasted the properties of PANI, gadolinium-substituted spinel ferrite, and their composites. In this research, we employed the sol–gel method to synthesize polyaniline and spinel ferrites. The nanocomposites were formed by combining the polyaniline and spinel ferrites. Various properties of these nanocomposites were analyzed using multiple characterization methods, including X-ray diffraction (XRD), a vibrating sample magnetometer (VSM), Direct current electrical resistivity and microwave. The X-ray diffraction pattern indicated the presence of a pure crystalline ferrite phase, with an average size of the crystallite approximately 40 nm. The ferromagnetic properties of the nanocomposites were demonstrated through the M-H loops. The microwave properties of materials, namely their capacity to reflect or deflect electromagnetic radiation in the appropriate frequency range, impact the effectiveness of EMI shielding for microwave applications.

This study established an analytical method based on manganese ferrite based magnetic dispersive solid phase extraction (MDSPE) before cold vapor generation–atomic absorption spectrometry (CVG-AAS) for the determination of cadmium at trace levels in lake water samples collected from Horseshoe Island, Antarctica. Manganese ferrite nanoparticles were synthesized to be used as an adsorbent in the MDSPE method. Different MDSPE and CVG parameters were fixed to their optimum values after univariate optimization approach. Under the optimum conditions, analytical performance of the developed MDSPE-CVG-AAS method was evaluated and its applicability/accuracy was determined by recovery experiments. Twelve different lake water samples collected from Horseshoe Island, Antarctica were analyzed. Matrix matching calibration strategy was used to eliminate possible matrix effects arising from the lake water samples. Good recovery results (93.2–112.5%) were obtained from the spiked samples that indicated the method suitability to real samples.

Zeolitic imidazolate framework (ZIF) materials are thermally and chemically stable, and suitable for many possible applications, including chemical sensors, gas separation, energy storage, catalysis, etc. However, the conventional synthesis techniques of ZIFs need to be revisited to make them time-efficient and cost-effective with better process control. Here we show the potential of microfluidics for the synthesis of ZIF, resulting in improved porosity, surface morphology and stability. Four distinct operating conditions were used to synthesize ZIF-67 metal–organic framework, viz. sonication at room temperature, without sonication at room temperature, 70 °C, and 120 °C, using a fully continuous microfluidic technique incorporating a T-type micromixer connected to a helical microfluidic flow reactor (HMFR). ZIF-67 is synthesized in methanol at a constant metal salt/ligand ratio of 1:8 without adding modulators such as capping agents and surfactants. We used a T-micromixer coupled with a helically wound microfluidic tubing for the first time to synthesize the crystalline ZIF-67 resulting in synthesis of high quality ZIF through the continuous and time-effective processing route. The samples were characterized using FESEM, TEM, XPS, XRD, BET, TGA and FTIR which showed remarkable characteristics of ZIF-67 useful for many applications.